Cas no 6973-42-8 (Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1))

Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1) structure
6973-42-8 structure
Product Name:Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1)
CAS No:6973-42-8
MF:C10H14ClNO3
MW:231.676062107086
CID:529950
PubChem ID:21697723
Update Time:2025-04-19

Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1)
    • ethyl 2-(4-aminophenoxy)acetate,hydrochloride
    • NSC40579
    • NSC-40579
    • SureCN6884166
    • ethyl 4-amino-phenyloxyacetate hydrochloride
    • DTXSID40617050
    • Ethyl (4-aminophenoxy)acetate--hydrogen chloride (1/1)
    • SCHEMBL6884166
    • ethyl 4-aminophenoxyacetate, hydrochloride
    • 6973-42-8
    • UFENDJKWVPGHGY-UHFFFAOYSA-N
    • Inchi: 1S/C10H13NO3.ClH/c1-2-13-10(12)7-14-9-5-3-8(11)4-6-9;/h3-6H,2,7,11H2,1H3;1H
    • InChI Key: UFENDJKWVPGHGY-UHFFFAOYSA-N
    • SMILES: Cl.O(CC(=O)OCC)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 195.08959
  • Monoisotopic Mass: 231.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6A^2

Experimental Properties

  • Density: 1.157
  • Boiling Point: 320°Cat760mmHg
  • Flash Point: 151°C
  • Refractive Index: 1.538
  • PSA: 61.55
  • LogP: 2.59390
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